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Summary of Available Data on Aderbasib

The table below consolidates the key information found in the search results regarding Aderbasib's profile

and experimental use.

Aspect Available Data Context / Source

Molecular
Target

Inhibitor of ADAM10 and ADAM17 [1]

[2]

Preclinical research in colorectal cancer

(CRC) [1].

Mechanism of
Action

Blocks ligand shedding from tumor

cells; enables target engagement by
PEPDG278D, inhibiting oncogenic

signaling [1] [2].

Used in combination therapy in mouse

models of CRC [1].

Tested Doses 80 mg/m²/dose and 120 mg/m²/dose,

administered orally twice daily [3].

Phase I clinical trial in pediatric patients

with recurrent high-grade glioma
(NCT04295759) [3].

Key
Combination

PEPDG278D + Aderbasib +
Fluorouracil (5-FU) [1] [2].

Preclinical study showing this combination
exerted strong antitumor activity in CRC

models resistant to EGFR inhibitors [1].
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Aspect Available Data Context / Source

Therapeutic
Window

Not yet established or reported in the
accessed literature.

The Phase I trial's primary goal is to
determine the maximum tolerated dose

(MTD) and recommended Phase II dose
(RP2D) [3].

Experimental Protocols from Key Studies

The most detailed experimental methodology for Aderbasib comes from a 2022 preclinical study on

colorectal cancer. The workflow and rationale are summarized in the diagram below.
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Start: CRC Resistance to
EGFR Monoclonal Antibodies

Hypothesis: Resistance linked to
inability to downregulate EGFR

Test PEPDG278D
(degrades EGFR/HER2)

Observation: High-affinity EGFR ligands
block PEPDG278D

Combine with Aderbasib
(inhibits ADAM10/17)

to block ligand shedding

Outcome: Restored target engagement
and strong tumor growth inhibition

Further enhance with Fluorouracil (5-FU)

Enhanced effect

Click to download full resolution via product page

This study used cell lines and mouse tumor models, including cell line-derived xenografts and patient-

derived xenografts. The core protocol involved [1] [2]:

Genetic and Pharmacologic Depletion: Using siRNA knockdown and drugs to deplete EGFR

and/or HER2.
Biochemical Analysis: Assessing signaling proteins via methods like Western blotting to monitor

pathway inhibition.
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Combination Treatment: Evaluating the antitumor activity of PEPDG278D and Aderbasib, both

alone and in combination with standard chemotherapy (5-FU).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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